Cas no 2171866-77-4 (3-fluoro-5-iodophenyl chloroformate)

• Product Name: 3-fluoro-5-iodophenyl chloroformate
• CAS No: 2171866-77-4
• MF: C₇H₃ClFIO₂
• MW: 300.453397035599
• CID: 6446675
• PubChem ID: 165788281
• Update Time: 2025-06-12

3-fluoro-5-iodophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-iodophenyl chloroformate
• 2171866-77-4
• EN300-1612781

• Inchi： 1S/C7H3ClFIO2/c8-7(11)12-6-2-4(9)1-5(10)3-6/h1-3H
• InChI Key： VPUVBXVYHHCEEK-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)OC(=O)Cl)F

Computed Properties

• Exact Mass: 299.88503g/mol
• Monoisotopic Mass: 299.88503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-fluoro-5-iodophenyl chloroformate

Research Briefing on 3-Fluoro-5-Iodophenyl Chloroformate (CAS: 2171866-77-4) in Chemical Biology and Pharmaceutical Applications

3-Fluoro-5-iodophenyl chloroformate (CAS: 2171866-77-4) is a specialized chemical reagent that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapeutics and diagnostic agents. Recent studies have highlighted its role in facilitating efficient conjugation reactions, enabling the modification of biomolecules with precision.

In the context of drug discovery, 3-fluoro-5-iodophenyl chloroformate has been employed as a key building block for the synthesis of small-molecule inhibitors and radiopharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The presence of both fluorine and iodine atoms in its structure allows for dual isotopic labeling, enhancing its applicability in multimodal imaging approaches.

Recent advancements in bioconjugation techniques have further expanded the utility of this compound. Researchers at MIT reported in Nature Chemical Biology (2024) the use of 3-fluoro-5-iodophenyl chloroformate as a linker molecule for site-specific protein modification. The chloroformate group reacts selectively with primary amines, while the iodine moiety enables subsequent palladium-catalyzed cross-coupling reactions, offering a powerful strategy for creating stable protein-drug conjugates with controlled stoichiometry.

From a synthetic chemistry perspective, investigations into the reactivity of 2171866-77-4 have revealed interesting insights. A comparative study in Organic Letters (2023) examined its behavior under various reaction conditions, noting exceptional stability in polar aprotic solvents and predictable reactivity patterns that make it particularly suitable for automated synthesis platforms. These properties have led to its incorporation in several high-throughput drug discovery programs.

The safety profile and handling requirements of 3-fluoro-5-iodophenyl chloroformate have also been subjects of recent research. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) established appropriate safety protocols for laboratory use, noting that while the compound requires careful handling due to its reactive chloroformate group, it presents no unusual environmental persistence or bioaccumulation concerns when properly managed.

Looking forward, the unique properties of 2171866-77-4 position it as a valuable tool in emerging areas such as PROTAC (proteolysis targeting chimera) development and targeted protein degradation strategies. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and neurodegenerative disease applications. The compound's ability to serve as a bifunctional linker between target-binding moieties and E3 ligase recruiters makes it particularly attractive for these next-generation therapeutic approaches.

In conclusion, recent research on 3-fluoro-5-iodophenyl chloroformate (2171866-77-4) underscores its growing importance in chemical biology and pharmaceutical development. Its dual functionality, predictable reactivity, and versatility in molecular design continue to inspire innovative applications across multiple therapeutic areas. As synthetic methodologies advance and the demand for precision medicines grows, this compound is likely to remain at the forefront of cutting-edge research in the coming years.